5-Bromo-6-phenyl-pyridin-2-ylamine

• IUPAC Name: 5-bromo-6-phenylpyridin-2-amine
• InChI: InChI=1S/C11H9BrN2/c12-9-6-7-10(13)14-11(9)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key: CQZPUJVRHGDYOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=CC(=N2)N)Br
• Molecular Formula: C11H9BrN2
• Molecular Weight: 249.11 g/mol

Description

5-Bromo-6-phenyl-pyridin-2-ylamine is a compound that belongs to the class of organic compounds known as pyridines and derivatives. It is a white solid with a molecular weight of 249.11.

Synthesis Analysis

The synthesis of pyridine derivatives can be achieved through various methods. One such method involves the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids. Another approach involves the addition of Grignard reagents to pyridine N-oxides, followed by treatment with acetic anhydride.

Molecular Structure Analysis

The molecular structure of 5-Bromo-6-phenyl-pyridin-2-ylamine can be analyzed using various computational methods such as Density Functional Theory (DFT) and Hartree-Fock (HF) methods. These methods can provide information about the molecule’s frontier molecular orbitals, molecular electrostatic potential, and other properties.

Chemical Reactions Analysis

The chemical reactions involving 5-Bromo-6-phenyl-pyridin-2-ylamine can be analyzed through various methods. For instance, the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine with arylboronic acids can produce novel pyridine derivatives. Other reactions such as protodeboronation of pinacol boronic esters can also involve this compound.

Physical And Chemical Properties Analysis

5-Bromo-6-phenyl-pyridin-2-ylamine is a white solid. Its IUPAC name is 3-bromo-5-phenyl-2-pyridinylamine. The compound has a molecular weight of 249.11.

Scientific Research Applications

Synthesis of Complex Molecules

5-Bromo-6-phenyl-pyridin-2-ylamine serves as a key precursor in the synthesis of complex molecules with potential applications in medicinal chemistry. For example, it has been used in the synthesis of bifunctional oligo-α-aminopyridine ligands and their copper(II) complexes. These complexes exhibit a twisted square planar geometry and are of interest for their structural and potential catalytic properties (H. Hasan et al., 2003).

Anticancer Research

Derivatives of 5-Bromo-6-phenyl-pyridin-2-ylamine have been investigated for their anticancer activities. Novel Mannich bases synthesized from related compounds have shown moderate cytotoxic activity against prostate cancer cell lines, highlighting the potential of this chemical framework in cancer research (S. Demirci & N. Demirbas, 2019).

Photophysical Studies

The compound has also been involved in the study of iridium tetrazolate complexes, where its derivatives play a crucial role in color tuning due to their photophysical properties. This research has implications for the development of materials for organic light-emitting devices and other photonic applications (S. Stagni et al., 2008).

Spectroscopic and Optical Studies

Studies on similar bromo-pyridinyl compounds have provided insights into their spectroscopic and optical properties, contributing to a deeper understanding of their electronic structure and potential applications in materials science (H. Vural & M. Kara, 2017).

Novel Synthetic Routes

Research has demonstrated the use of 5-Bromo-6-phenyl-pyridin-2-ylamine derivatives in developing new synthetic pathways to produce Meldrum’s Acid derivatives, showcasing the versatility of this compound in synthetic organic chemistry (N. Kuhn et al., 2003).

Safety And Hazards

While specific safety and hazard information for 5-Bromo-6-phenyl-pyridin-2-ylamine is not available, similar compounds such as 3-Bromo-5-phenyl-pyridin-2-ylamine are known to be harmful if swallowed, cause skin irritation, and may cause respiratory irritation.